molecular formula SrSeO3<br>O3SeS B077550 Strontium selenite CAS No. 14590-38-6

Strontium selenite

Cat. No. B077550
CAS RN: 14590-38-6
M. Wt: 214.6 g/mol
InChI Key: SGSLDHYJLPFSOW-UHFFFAOYSA-L
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Description

Strontium Selenite (SrSe) is a crystal grown product . It is a soft, silvery, highly reactive metal . Its compounds have various uses, particularly in pyrotechnics, as phosphors, and in sugar refining .


Synthesis Analysis

Strontium Selenide (SrSe) can be synthesized via a traditional coprecipitate method under alkaline conditions . Another methodology to synthesize strontium selenide is based on the reduction of selenium .


Molecular Structure Analysis

The molecular formula of Strontium Selenite is SrSeO3 . The structure of Strontium Selenite is complex and it has been studied using X-ray diffraction technique, DTA, and IR spectroscopy .


Chemical Reactions Analysis

Strontium Selenite is involved in complex chemical reactions. For instance, it has been used in the synthesis of new complex selenite-chlorides of strontium .

Scientific Research Applications

  • Geochemical Behavior in Radioactive Waste Disposal :

    • Strontium selenite's adsorption on goethite is crucial for the safe disposal of radioactive wastes. Nie et al. (2017) demonstrated that Se(IV) forms bidentate inner-sphere surface complexes on goethite, while Sr(II) forms outer-sphere complexes at low and intermediate pH, and inner-sphere complexes at high pH. This research indicates mutual enhancement of adsorption in the presence of both elements (Nie et al., 2017).
  • Microbiology and Public Health :

    • Strontium selenite has been used in microbiology for the isolation of Salmonella from human and animal material. Iveson & Mackay-Scollay (1969) found that strontium selenite was superior to selenite F in recovering S. typhi from human feces and sewage (Iveson & Mackay-Scollay, 1969).
  • Synthesis and Structural Investigation :

    • Complex selenite-chlorides of strontium and copper were synthesized and characterized by Berdonosov et al. (2009), contributing to the understanding of these compounds' crystal structures (Berdonosov et al., 2009).
  • Biomedical Applications :

    • Maqbool et al. (2021) studied selenium and strontium co-substituted hydroxyapatites for their potential as antibacterial coatings and bone filler applications. Their research showed that co-substitution of strontium in selenium-doped hydroxyapatite enhanced its biological properties (Maqbool et al., 2021).
  • Radioisotope Scanning in Medicine :

    • Selenite Se 75, including strontium, has been studied for its efficacy in detecting intracranial tumors and bone lesions, demonstrating its potential in medical diagnostics (Cavalieri & Scott, 1968).
  • Geochemistry of Gypsum :

    • The study of strontium in gypsum provides insights into paleogeography and paleosalinity of evaporitic environments. Rosell et al. (1998) explored the strontium contents in primary marine gypsum facies, contributing to the understanding of environmental changes and sedimentology (Rosell et al., 1998).
  • Synthesis and Biocompatibility in Biomaterials :

    • Wei et al. (2018) synthesized selenium and strontium co-doped hydroxyapatite, showing potential applications in biomedical materials, particularly for osteocarcinoma patients (Wei et al., 2018).
  • Strontium Isotope Tracers in Ecosystem Studies :

    • Strontium isotopes are useful in studying chemical weathering, cation mobility, and chronostratigraphic correlation of marine sediments. Capo et al. (1998) highlighted its role in tracing earth surface processes (Capo et al., 1998).

Safety And Hazards

Strontium Selenite is toxic if swallowed or inhaled . It may cause damage to organs through prolonged or repeated exposure . It is very toxic to aquatic life . Personal protective equipment should be used when handling this substance .

Future Directions

Strontium Selenite is a subject of ongoing research. It has been used in the synthesis of new complex selenite-chlorides of strontium . Future research may focus on its potential applications in various fields.

properties

IUPAC Name

strontium;selenite
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/H2O3Se.Sr/c1-4(2)3;/h(H2,1,2,3);/q;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGSLDHYJLPFSOW-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Se](=O)[O-].[Sr+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

SrSeO3, O3SeSr
Record name strontium selenite
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80932714
Record name Strontium selenite
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

214.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Strontium selenite

CAS RN

14590-38-6
Record name Selenious acid, strontium salt (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014590386
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Selenious acid, strontium salt (1:1)
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Record name Strontium selenite
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Strontium selenite
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Citations

For This Compound
101
Citations
ME Brenchley, MT Weller - Chemistry of materials, 1993 - ACS Publications
The structures of both SrstAlC^ ta'CSeOs^ and its reduced product Sr8 [A102] i2-(Se) 2 have been determined using profile refinements of powder neutron diffraction data. Both …
Number of citations: 13 pubs.acs.org
M Ebert, D Havlíček - Collection of Czechoslovak Chemical …, 1982 - cccc.uochb.cas.cz
… For all the magnesium through strontium selenite hydrates and hydrogenselenites, the longest hydrogen bonds are found between the hydrate water molecules, the shortest, between …
Number of citations: 9 cccc.uochb.cas.cz
PS Berdonosov, AV Olenev, VA Dolgikh - Journal of Solid State Chemistry, 2009 - Elsevier
… Strontium selenite prepared according to [16] was mixed under argon with anhydrous CuCl 2 (Merk>98%) in molar ratio 2:1. The mixture was sealed in a quartz tube and heated at 550 …
Number of citations: 25 www.sciencedirect.com
PS Berdonosov, AV Olenev, AN Kuznetsov… - Journal of Solid State …, 2009 - Elsevier
… Recently, we have described the crystal structure of the strontium selenite (selenate (IV)) SrSeO 3 [8]. … To the best of our knowledge there are no other strontium selenite halides known. …
Number of citations: 15 www.sciencedirect.com
JB Iveson, EM Mackay-Scollay - Epidemiology & Infection, 1969 - cambridge.org
… typhi through strontium selenite from all 12 sewage specimens examined in this study, as … further evidence of the superiority of strontium selenite over other enrichment broth media for …
Number of citations: 31 www.cambridge.org
JB Iveson, EM Mackay-Scollay - Epidemiology & Infection, 1972 - cambridge.org
… Strontium chloride B, strontium selenite and Rappaport broths were found suitable for the isolation of … The strontium chloride B and strontium selenite enrichment media were superior to …
Number of citations: 19 www.cambridge.org
PS Berdonosov, KA Batunin, AV Olenev… - Russian Journal of …, 2010 - Springer
… Strontium selenite was preliminarily prepared by as reported elsewhere [5]. Selenium dioxide was from selenous acid known from [7], the product being purified by sublimation in dried …
Number of citations: 1 link.springer.com
MK Slattery - Physical Review, 1925 - APS
… Strontium selenite, a white powder which becomes reddish brown on exposure to air, was made by heating SrSe03to a dull red heat in a stream of hydrogen. …
Number of citations: 26 journals.aps.org
PY Chau, CR Forrest - Journal of Clinical Pathology, 1972 - jcp.bmj.com
… 118 (94%) were isolated with strontium selenite broth. At the same time, the … strontium selenite broth was less than that accruing to selenite F broth. The superiority of strontium selenite …
Number of citations: 4 jcp.bmj.com
H Williams - 1949 - search.proquest.com
… of the reduction of strontium selenite and subsequent conversion of the … strontium selenite may vary quite radically. The following data illustrates these facts, A batch of strontium selenite …
Number of citations: 0 search.proquest.com

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